methyl 2-chloro-5-[(2-chlorobenzoyl)amino]benzoate

• IUPAC Name: methyl 2-chloro-5-[(2-chlorobenzoyl)amino]benzoate
• InChI: InChI=1S/C15H11Cl2NO3/c1-21-15(20)11-8-9(6-7-13(11)17)18-14(19)10-4-2-3-5-12(10)16/h2-8H,1H3,(H,18,19)
• InChI Key: ZEFXYKSUBUDRSP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2Cl)Cl
• Molecular Formula: C15H11Cl2NO3
• Molecular Weight: 324.2 g/mol

Description

Methyl 2-chloro-5-[(2-chlorobenzoyl)amino]benzoate is a chemical compound that has been the subject of extensive scientific research. It is commonly used in the field of medicinal chemistry, where it is used as a starting material for the synthesis of various drugs.

Mechanism of Action

The mechanism of action of methyl 2-chloro-5-[(2-chlorobenzoyl)amino]benzoate is not well understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, including cyclooxygenase and lipoxygenase. These enzymes are involved in the production of inflammatory mediators, and their inhibition can lead to a reduction in inflammation.
Biochemical and Physiological Effects:
Methyl 2-chloro-5-[(2-chlorobenzoyl)amino]benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. The compound has also been shown to have antioxidant properties, which may make it useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

Methyl 2-chloro-5-[(2-chlorobenzoyl)amino]benzoate has several advantages for use in lab experiments. It is a relatively simple compound to synthesize, and it is readily available. The compound is also stable under a wide range of conditions, which makes it easy to handle and store. However, there are also some limitations to using this compound in lab experiments. For example, it is not very water-soluble, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for research on methyl 2-chloro-5-[(2-chlorobenzoyl)amino]benzoate. One area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Another area of interest is its potential use as an anti-tumor agent. Additionally, further research could be done to better understand the compound's mechanism of action and to identify any potential side effects or limitations to its use.

Synthesis Methods

Methyl 2-chloro-5-[(2-chlorobenzoyl)amino]benzoate is synthesized by reacting 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. This intermediate is then reacted with 2-aminophenol to form the desired product. The reaction is typically carried out in the presence of a catalyst such as triethylamine and a solvent such as dichloromethane.

Scientific Research Applications

Methyl 2-chloro-5-[(2-chlorobenzoyl)amino]benzoate has been extensively used in the field of medicinal chemistry. It is commonly used as a starting material for the synthesis of various drugs, including antihistamines, anti-inflammatory agents, and anti-tumor agents. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.